2-(4-BOC-Aminophenyl)-6-chlorobenzoic acid, 95%

• IUPAC Name: 2-chloro-6-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C18H18ClNO4/c1-18(2,3)24-17(23)20-12-9-7-11(8-10-12)13-5-4-6-14(19)15(13)16(21)22/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: WKCZWUIJWPGAMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C18H18ClNO4
• DSSTOX Substance ID: DTXSID701127636
• Molecular Weight: 347.8 g/mol
• CAS RN: 1261961-11-8

Description

2-(4-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% (2-(4-boc-aminophenyl)-6-chloro-benzoic acid) is an organic compound and a derivative of benzoic acid, which is an aromatic compound found in many plants and other organisms. It is a white crystalline solid with a melting point of about 113-115°C. It is soluble in most organic solvents and can be used as a reagent in organic synthesis. It is commonly used in the synthesis of pharmaceuticals and other compounds, as well as in the manufacture of dyes and pigments.

Mechanism of Action

2-(4-boc-aminophenyl)-6-chlorobenzoic acid functions as an acid catalyst in organic synthesis. It acts as a proton donor, donating a proton to the reactants in order to facilitate the reaction. It also acts as a nucleophile, attacking electron-deficient species in order to form a new covalent bond.
Biochemical and Physiological Effects
2-(4-boc-aminophenyl)-6-chlorobenzoic acid is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

2-(4-boc-aminophenyl)-6-chlorobenzoic acid has several advantages for use in lab experiments. It is relatively inexpensive and readily available. It is also easy to use, as it is soluble in most organic solvents and can be easily purified by recrystallization. It is also known to be a highly efficient reagent, with a high yield in most reactions.
The main limitation of 2-(4-boc-aminophenyl)-6-chlorobenzoic acid is its relatively low melting point, which can make it difficult to handle in some lab experiments. It is also susceptible to hydrolysis, so it must be stored in a dry environment.

Future Directions

In the future, 2-(4-boc-aminophenyl)-6-chlorobenzoic acid could be used in the synthesis of more complex organic molecules, such as peptides and proteins. It could also be used in the development of new materials, such as polymers and nanomaterials. It could also be used in the development of new drugs and other pharmaceuticals. Additionally, its use in the synthesis of dyes and pigments could be explored further. Finally, more research could be done to explore the potential applications of 2-(4-boc-aminophenyl)-6-chlorobenzoic acid in biochemistry and physiology.

Synthesis Methods

2-(4-boc-aminophenyl)-6-chlorobenzoic acid can be synthesized in a two-step process. The first step involves the reaction of 4-boc-aminophenol with 6-chlorobenzoic acid in the presence of an acid catalyst. The reaction produces 2-(4-boc-aminophenyl)-6-chlorobenzoic acid in 95% yield. The second step is the purification of the product by recrystallization from a suitable solvent.

Scientific Research Applications

2-(4-boc-aminophenyl)-6-chlorobenzoic acid is widely used in scientific research as a reagent for the synthesis of a variety of compounds. It is used in the synthesis of pharmaceuticals, dyes and pigments, as well as in the development of new materials. It is also used in the synthesis of peptides, amino acids, and other organic compounds.